Cas no 1609401-33-3 (1-(Cyclopropylmethyl)-3-azetidinol hydrochloride)

• Product Name: 1-(Cyclopropylmethyl)-3-azetidinol hydrochloride
• CAS No: 1609401-33-3
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD28024729
• CID: 4608437
• Update Time: 2025-07-02

1-(Cyclopropylmethyl)-3-azetidinol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-3-azetidinol hydrochloride
• 1-(Cyclopropylmethyl)azetidin-3-ol hydrochloride
• 1-(cyclopropylmethyl)azetidin-3-ol;hydrochloride
• SB51960

• MDL： MFCD28024729
• Inchi： 1S/C7H13NO.ClH/c9-7-4-8(5-7)3-6-1-2-6;/h6-7,9H,1-5H2;1H
• InChI Key： NQASZWZWRFIUPJ-UHFFFAOYSA-N
• SMILES： Cl.OC1CN(C1)CC1CC1

Computed Properties

• Exact Mass: 163.076
• Monoisotopic Mass: 163.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5

Additional information on 1-(Cyclopropylmethyl)-3-azetidinol hydrochloride

Introduction to 1-(Cyclopropylmethyl)-3-azetidinol hydrochloride (CAS No. 1609401-33-3)

1-(Cyclopropylmethyl)-3-azetidinol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1609401-33-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the azetidinol class, a structural motif that has garnered considerable attention due to its potential biological activities. The presence of a cyclopropylmethyl group in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. These characteristics make it particularly suitable for further investigation in preclinical and clinical studies. The azetidinol ring is a cyclic amine derivative, often found in bioactive molecules, and has been explored for various pharmacological applications, including antimicrobial, anti-inflammatory, and analgesic properties.

In recent years, there has been a growing interest in developing new drugs with structural motifs that can interact effectively with biological targets. The cyclopropylmethyl group is known to influence the binding affinity and selectivity of compounds, making it an attractive feature for drug design. Researchers have leveraged this structural element to develop molecules with improved pharmacokinetic profiles and reduced side effects.

1-(Cyclopropylmethyl)-3-azetidinol hydrochloride has been the subject of several studies aimed at understanding its potential therapeutic applications. One of the most promising areas of research is its role as a precursor in the synthesis of more complex molecules with enhanced biological activity. The azetidinol core can be modified to introduce additional functional groups, allowing for fine-tuning of the compound's properties to meet specific pharmacological requirements.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. These predictions have guided experimental efforts, leading to the identification of novel analogs with improved efficacy and safety profiles. The cyclopropylmethyl group plays a crucial role in these interactions, often serving as a key pharmacophore that mediates binding to biological receptors.

The synthesis of 1-(Cyclopropylmethyl)-3-azetidinol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent standards required for pharmaceutical applications. The hydrochloride salt form is particularly important as it enhances the compound's stability under various storage conditions, making it more practical for industrial-scale production.

From a medicinal chemistry perspective, 1-(Cyclopropylmethyl)-3-azetidinol hydrochloride represents an excellent example of how structural modifications can lead to the discovery of new therapeutic agents. The combination of the cyclopropylmethyl group and the azetidinol ring provides a unique framework that can be exploited to develop drugs with novel mechanisms of action. This compound has sparked interest among academic researchers and pharmaceutical companies alike, who are keen on exploring its full potential.

In conclusion, 1-(Cyclopropylmethyl)-3-azetidinol hydrochloride (CAS No. 1609401-33-3) is a fascinating compound with significant implications for drug discovery and development. Its unique structural features make it a valuable scaffold for designing new therapeutic agents with improved pharmacological properties. As research in this area continues to progress, it is likely that this compound will play an increasingly important role in the development of next-generation pharmaceuticals.